Cas no 179928-26-8 (1H-Pyrrole-2-carboxaldehyde,4-butyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,4-butyl-
• CAS No: 179928-26-8
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 113310
• PubChem ID: 15441781
• Update Time: 2025-04-18

1H-Pyrrole-2-carboxaldehyde,4-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,4-butyl-
• 1H-Pyrrole-2-carboxaldehyde, 4-butyl- (9CI)
• SCHEMBL3418480
• YJVXCGRBLXSBOR-UHFFFAOYSA-N
• 179928-26-8
• 4-butyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C9H13NO/c1-2-3-4-8-5-9(7-11)10-6-8/h5-7,10H,2-4H2,1H3
• InChI Key： YJVXCGRBLXSBOR-UHFFFAOYSA-N
• SMILES： O=CC1=CC(=CN1)CCCC

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86